2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: 2-[2-[4-[(2,3-dimethoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C17H28N2O4/c1-21-16-5-3-4-15(17(16)22-2)14-19-8-6-18(7-9-19)10-12-23-13-11-20/h3-5,20H,6-14H2,1-2H3
• InChI Key: JZUFDZVAUHZJFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)CCOCCO
• Molecular Formula: C17H28N2O4
• Molecular Weight: 324.4 g/mol

Description

2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways and enzymes in the body. It has been shown to inhibit the activity of cyclooxygenase, which is involved in the production of pro-inflammatory mediators. It has also been shown to inhibit the activity of phosphodiesterase, which is involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and pain. It has also been shown to inhibit the growth of tumor cells in vitro. In addition, it has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol in laboratory experiments is its relatively low toxicity. It has been shown to have low acute toxicity in animal studies. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability in certain experiments.

Future Directions

There are several future directions for the study of 2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol. One potential direction is the investigation of its potential use as an anti-inflammatory and analgesic agent in humans. Another potential direction is the study of its potential use as a component in lubricants and corrosion inhibitors. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol involves the reaction of 2-(2-hydroxyethoxy)ethanol with 4-(2,3-dimethoxybenzyl)piperazine in the presence of a catalyst. The process results in the formation of a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

2-{2-[4-(2,3-dimethoxybenzyl)-1-piperazinyl]ethoxy}ethanol has been extensively studied for its potential applications in various fields. In the medical field, it has been investigated for its anti-inflammatory, analgesic, and anti-tumor properties. In the field of materials science, it has been studied for its potential use as a surfactant and emulsifier. In addition, it has also been investigated for its potential use as a corrosion inhibitor and as a component in lubricants.